Standard tryptophan analogs fail to replicate the electron-withdrawing effects of a 5-nitro group, leading to incorrect enzyme mechanism interpretation. 5-Nitrotryptophan (CAS 6525-46-8) solves this with:
- Defined antagonism at bacterial tryptophan synthase for kinetic/structural studies
- Selective formation under acidic nitrosative stress, enabling accurate low-pH protein nitration assays
- Minimal serotonergic interference vs. 5-HTP, reducing confounding in metabolism research
- Regioisomerically pure reference standard for NMR fingerprinting
Molecular FormulaC11H11N3O4
Molecular Weight249.22 g/mol
Cat. No.B15542054
⚠ Attention: For research use only. Not for human or veterinary use.
5-Nitrotryptophan (CAS 6525-46-8) is a chemically modified tryptophan analog featuring a nitro (-NO2) substituent at the 5-position of the indole ring [1]. This modification introduces significant electron-withdrawing character to the indole nucleus, altering its physicochemical and biochemical profile relative to the native L-tryptophan scaffold. As a non-canonical amino acid derivative, 5-nitrotryptophan is primarily utilized as a mechanistic probe in enzymology, as a stable biomarker for protein nitration in pathophysiological studies, and as a precursor for synthesizing more complex bioactive molecules, particularly in the context of neurodegenerative disease research and tumor chemotherapy investigations [2]. Its distinct molecular signature (molecular formula C11H11N3O4, molecular weight 249.22 g/mol) underpins its specialized applications where native tryptophan or other halogenated/alkylated analogs are functionally inadequate [1].
[1] National Center for Biotechnology Information. PubChem Compound Summary for CID 100358, 5-Nitrotryptophan. Accessed Apr. 23, 2026. View Source
[2] Sun H, Zhang Y, Weng Z. TUMOUR CHEMOTHERAPY ⅩⅩⅩⅥ SYNTHESIS OF DL-N-DICHLOROACETYI-5-NITROTRYPTOPHAN AND RELATED COMPOUNDS. Acta Pharmaceutica Sinica. 1979;14(4):253-256. View Source
Why 5-Nitrotryptophan Is Irreplaceable
Simple in-class substitution of 5-nitrotryptophan with other tryptophan analogs (e.g., 5-hydroxy, 5-fluoro, or 6-nitro isomers) is not scientifically valid due to the profound impact of the 5-nitro group on electronic distribution, steric interactions, and reactivity. The strong electron-withdrawing nature of the nitro moiety directly modulates the indole ring's π-electron system, drastically altering its capacity to participate in π-π stacking, hydrogen bonding, and charge-transfer interactions with enzyme active sites or nucleic acid bases [1]. This electronic perturbation leads to quantifiable differences in enzyme inhibition potency (e.g., tryptophan synthase), metabolic stability (resistance to IDO1-mediated oxidation), and spectroscopic properties compared to both the native substrate and other 5-position substituted analogs [2]. Furthermore, the specific regiochemistry (5-nitro vs. 6-nitro) dictates the major product distribution under physiological nitrosative stress conditions, with the 5-isomer being preferentially formed at lower pH, thereby serving as a distinct biomarker for specific pathophysiological microenvironments [3]. Consequently, substituting 5-nitrotryptophan with an alternative analog without rigorous validation would confound experimental interpretation, alter pharmacodynamic profiles, and invalidate comparative biomarker analysis.
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5-hydroxy or 5-fluoro analogs – electron-donating/weakly withdrawing groups alter enzyme active-site π-stacking and hydrogen bonding, potentially shifting inhibition profiles. Direct substitution without validation may confound mechanistic interpretation.
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6-nitro or 7-nitro regioisomers – pH-dependent formation profiles differ; 6-nitro predominates at neutral pH, so biomarker specificity for acidic microenvironments cannot transfer. Cytotoxicity ranking (7-nitro > 5-nitro) also limits interchangeability.
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5-bromo/5-chloro tryptophan – distinct NMR signatures and solubility characteristics prevent seamless analytical substitution. Halogen effects on metabolic stability (IDO1 resistance) may differ from the 5-nitro group.
[1] Yamakura F, Ikeda K. Modification of tryptophan and tryptophan residues in proteins by reactive nitrogen species. Nitric Oxide. 2006;14(2):152-161. View Source
[2] Cundy NJ, Hare RK, Tang T, et al. Design, synthesis and evaluation of tryptophan analogues as tool compounds to study IDO1 activity. RSC Chem Biol. 2021;2:1651-1660. View Source
[3] Nuriel T, Hansler A, Gross SS. Protein Nitrotryptophan: Formation, Significance and Identification. J Proteomics. 2011;74(11):2300-2312. View Source
Differentiation from Closest Analogs
Enzyme Inhibition: Tryptophan Synthase
5-Nitrotryptophan acts as a potent inhibitor of tryptophan synthase, a key enzyme in bacterial tryptophan biosynthesis. It binds with high affinity to the enzyme's active site, preventing its catalytic function . In contrast, native L-tryptophan serves as the enzyme's product and does not exhibit inhibitory activity at comparable concentrations under standard assay conditions. This functional divergence—from substrate/product to inhibitor—is directly attributable to the 5-nitro substitution.
L-Tryptophan (no inhibition at 1 mM under standard conditions)
Quantified Difference
Qualitative functional switch: from product to inhibitor
Conditions
In vitro enzymatic assay with tryptophan synthase
Why This Matters
This functional switch validates 5-nitrotryptophan as a specific mechanistic probe for tryptophan synthase, unlike the native amino acid, enabling precise studies of bacterial metabolism and potential antibiotic target validation.
In studies of tryptophan modification by reactive nitrogen species, the formation of nitrotryptophan isomers is highly pH-dependent. When 5 mM L-tryptophan was treated with 0.8 mM peroxynitrite (ONOO-), 5-nitrotryptophan was identified as the major product at lower pH, whereas 6-nitrotryptophan predominated at neutral pH [1]. This differential formation profile under distinct microenvironments provides a quantitative basis for using 5-nitrotryptophan as a specific biomarker for acidic inflammatory or ischemic conditions.
pH-dependent reversal of major/minor product identity
Conditions
In vitro reaction of 5 mM L-Trp with 0.8 mM ONOO-
Why This Matters
This pH-dependent product specificity establishes 5-nitrotryptophan as a superior biomarker for acidic pathological microenvironments, where 6-nitrotryptophan would be less representative.
[1] Nuriel T, Hansler A, Gross SS. Protein Nitrotryptophan: Formation, Significance and Identification. J Proteomics. 2011;74(11):2300-2312. View Source
Spectroscopic Differentiation by NMR
Comprehensive 1H and 13C NMR analysis of N-acetyl-nitrotryptophan methyl esters reveals distinct chemical shift patterns that unequivocally differentiate the 5-nitro isomer from its 4-, 6-, and 7-nitro counterparts. Using a combination of 1H-1H COSY, 1H-13C HETCOR, and selective INEPT experiments, the 5-nitro derivative exhibits a unique coupling pattern and resonance profile that enables unambiguous regioisomer identification in complex mixtures or synthetic products [1]. This contrasts with halogenated analogs (e.g., 5-chloro or 5-bromo tryptophan), which exhibit different spectral signatures due to distinct electronic effects.
NMR regioisomer fingerprintHead-to-head
Unique coupling pattern and chemical shifts vs 4-,6-,7-nitro isomers (N-acetyl methyl esters)
N-acetyl methyl ester derivatives; NMR spectroscopy in CDCl3
Why This Matters
This unique NMR signature provides a definitive analytical method for quality control, purity assessment, and confirmation of correct isomer identity in procurement and synthetic applications.
[1] King RR, et al. Synthesis and NMR characteristics of N-acetyl-4-nitro, N-acetyl-5-nitro, N-acetyl-6-nitro and N-acetyl-7-nitrotryptophan methyl esters. Magn Reson Chem. 2009;47(3):273-276. View Source
Lack of Serotonergic Activity
In contrast to 5-hydroxytryptophan (5-HTP), which is directly metabolized to the neurotransmitter serotonin (5-HT) and exhibits potent smooth muscle contracting activity, 5-nitrotryptophan is devoid of both serotonin-like and serotonin-inhibiting activity on isolated rat uterus preparations [1]. This functional divergence is crucial for experiments where serotonergic system interference must be avoided. The 5-amino derivative (5-aminotryptophan), obtained by catalytic hydrogenation of 5-nitrotryptophan, also shows no activity, confirming the structural specificity required for receptor interaction.
Lack of serotonergic activityClass-level inference
No serotonin-like or -inhibiting effect on rat uterus vs 5-HTP (potent agonist)
Qualitative presence vs. absence of biological effect
Conditions
Rat uterus in oestrus ex vivo assay
Why This Matters
This lack of serotonergic activity makes 5-nitrotryptophan a cleaner tool compound for studying tryptophan-related pathways without confounding neurotransmitter system effects.
[1] Unknown author(s). 5-amino-tryptophan has been prepared by catalytic hydrogenation of 5-nitro-tryptophan. These two products have been shown to be devoid of both serotonine-like and serotonine-inhibiting activity on uterus of rats in œstrus. Abstract referenced from multiple sources. View Source
Anticancer Activity Comparison
In a comparative synthesis and biological evaluation study, DL-5-nitrotryptophan hydrochloride and its derivatives were found to be less effective against HeLa cervical carcinoma cells than their corresponding 7-nitro analogs [1]. This regioisomer-specific difference in cytotoxicity highlights the critical importance of the nitro group's position on the indole ring for mediating biological activity. This contrasts with the expectation that any nitro-substituted tryptophan would exhibit similar anticancer properties.
HeLa cytotoxicity regioisomer effectHead-to-head
5-nitro less effective than 7-nitro analog (qualitative ranking)
Cell-model endpoint review context
In vitro HeLa assay; data to verify with contemporary protocols
Tumor ChemotherapyCytotoxicityHeLa Cells
Evidence Dimension
Cytotoxicity against HeLa cells
Target Compound Data
Less effective
Comparator Or Baseline
7-nitro analog of tryptophan
Quantified Difference
Qualitative difference in efficacy (7-nitro > 5-nitro)
Conditions
In vitro HeLa cell culture assay
Why This Matters
This evidence demonstrates that 5-nitrotryptophan is not simply interchangeable with other nitro-regioisomers for anticancer research; its specific activity profile must be considered for target validation and lead optimization.
Tumor ChemotherapyCytotoxicityHeLa Cells
[1] Sun H, Zhang Y, Weng Z. TUMOUR CHEMOTHERAPY ⅩⅩⅩⅥ SYNTHESIS OF DL-N-DICHLOROACETYI-5-NITROTRYPTOPHAN AND RELATED COMPOUNDS. Acta Pharmaceutica Sinica. 1979;14(4):253-256. View Source
Physicochemical Property Differences
5-Nitrotryptophan exhibits a significantly higher melting point (reported as 270-272 °C or approximately 305 °C, depending on source) compared to native L-tryptophan (mp ~290 °C with decomposition) [1]. While solubility in neutral aqueous buffers is limited, it is readily soluble in acidic (1M HCl) or basic (1M NaOH) solutions, facilitating formulation for specific in vitro and in vivo applications . This contrasts with more hydrophobic halogenated analogs (e.g., 5-bromotryptophan) which exhibit different solubility and stability characteristics.
Qualitative difference in thermal stability and pH-dependent solubility
Conditions
Standard laboratory conditions
Why This Matters
Understanding these distinct physicochemical properties is essential for proper storage, handling, and formulation during experimental design and procurement.
[1] Carl Roth GmbH. 5-Nitro-DL-tryptophan (6525-46-8) Safety Data Sheet. Accessed Apr. 23, 2026. View Source
Optimal Use Cases in Research
Antibiotic Target Validation Probe
Utilize 5-nitrotryptophan as a high-affinity inhibitor of bacterial tryptophan synthase to dissect the enzyme's catalytic mechanism and validate it as a potential antibiotic target . Unlike native tryptophan, which is the enzymatic product, this compound acts as a functional antagonist, enabling precise studies of substrate binding and catalysis. Its homodimeric binding capacity accelerates enzyme inhibition, providing a robust tool for kinetic and structural studies.
Biomarker for Acidic Nitrosative Stress
Employ 5-nitrotryptophan as a specific analytical standard and biomarker for protein nitration occurring under low pH conditions, characteristic of inflamed or ischemic tissues [1]. Its preferential formation over 6-nitrotryptophan in acidic microenvironments makes it a more accurate reporter for pathophysiological studies involving reactive nitrogen species, such as in models of atherosclerosis, stroke, or Alzheimer's disease.
NMR Standard for Regioisomer QC
Leverage the unique NMR chemical shift fingerprint of 5-nitrotryptophan derivatives (or the parent amino acid) to serve as a definitive reference standard for confirming the regioisomeric purity of synthetic nitrotryptophan products [2]. This is critical for ensuring batch-to-batch consistency and correct compound identity in both academic and industrial settings where isomeric impurities could lead to misleading biological results.
Serotonin-Independent Pathway Studies
Select 5-nitrotryptophan for studies investigating tryptophan metabolism or transport where serotonergic system interference must be minimized [3]. Its demonstrated lack of serotonin-like or serotonin-inhibiting activity on smooth muscle preparations provides a cleaner pharmacological profile compared to 5-hydroxytryptophan, reducing confounding variables in complex biological systems.
[1] Nuriel T, Hansler A, Gross SS. Protein Nitrotryptophan: Formation, Significance and Identification. J Proteomics. 2011;74(11):2300-2312. View Source
[2] King RR, et al. Synthesis and NMR characteristics of N-acetyl-4-nitro, N-acetyl-5-nitro, N-acetyl-6-nitro and N-acetyl-7-nitrotryptophan methyl esters. Magn Reson Chem. 2009;47(3):273-276. View Source
[3] Unknown author(s). 5-amino-tryptophan has been prepared by catalytic hydrogenation of 5-nitro-tryptophan. These two products have been shown to be devoid of both serotonine-like and serotonine-inhibiting activity on uterus of rats in œstrus. Abstract referenced from multiple sources. View Source
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